Cas no 65907-76-8 (Danshenxinkun B)

• Product Name: Danshenxinkun B
• CAS No: 65907-76-8
• MF: C₁₈H₁₆O₃
• MW: 280.317845344543
• CID: 2023352
• PubChem ID: 5320113
• Update Time: 2025-04-21

Danshenxinkun B Chemical and Physical Properties

Names and Identifiers

• 2-Isopropyl-3-hydroxy-8-methyl-phenanthrachinon-(1.4)
• Dansexinkun B
• danshenxinkun B
• danshexinkun
• danshexinkun B
• 1-hydroxy-8-methyl-2-propan-2-ylphenanthrene-3,4-dione
• 3-Hydroxy-2-isopropyl-8-methyl-1,4-phenanthrenedione
• 1-Hydroxy-8-methyl-2-(propan-2-yl)phenanthrene-3,4-dione
• 3-Hydroxy-2-isopropyl-8-methylphenanthrene-1,4-dione
• DTXSID40415770
• HY-N6922
• MS-23978
• CS-0089391
• PD125010
• 65907-76-8
• AKOS040760362
• SCHEMBL14417700
• G16193
• DA-72551
• QCA90776
• Danshenxinkun B

• Inchi： 1S/C18H16O3/c1-9(2)14-16(19)13-8-7-11-10(3)5-4-6-12(11)15(13)18(21)17(14)20/h4-9,19H,1-3H3
• InChI Key： PVIJIAVGFMTLEI-UHFFFAOYSA-N
• SMILES： OC1C2C=CC3C(C)=CC=CC=3C=2C(C(C=1C(C)C)=O)=O

Computed Properties

• Exact Mass: 280.11000
• Monoisotopic Mass: 280.11
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 1
• Complexity: 503
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 280.3
• XLogP3: 3.6
• Topological Polar Surface Area: 54.4

Experimental Properties

• Color/Form: Powder
• Density: 1.3±0.1 g/cm3
• Boiling Point: 473.5±45.0 °C at 760 mmHg
• Flash Point: 254.3±25.2 °C
• PSA: 54.37000
• LogP: 3.83870
• Vapor Pressure: 0.0±1.2 mmHg at 25°C

Danshenxinkun B Security Information

• Signal Word：warning
• Hazard Statement： H303 may be harmful by ingestion +h313 may be harmful by skin contact +h2413 may be harmful by inhalation
• Warning Statement： P264 wash thoroughly after treatment
  p280 wear protective gloves / wear protective clothing / wear protective eye masks / wear protective masks
  p305 if in eyes
  p351 rinse carefully with water for a few minutes
  p338 remove contact lenses (if any) and easy to operate, continue rinsing
  p337 if eye irritation persists
  p2393 get medical advice / care
• Safety Instruction： H303 may be harmful by ingestion +h313 may be harmful by skin contact +h2413 may be harmful by inhalation
• Storage Condition：Please store the product under the recommended condition sin the description

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Tanshinones, isotanshinones, and derivatives
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Diterpenoids Tanshinones, isotanshinones, and derivatives